Cas no 1507697-02-0 (3-cyclobutyl-4,4,4-trifluorobutanoic acid)

3-cyclobutyl-4,4,4-trifluorobutanoic acid structure
1507697-02-0 structure
Product Name:3-cyclobutyl-4,4,4-trifluorobutanoic acid
CAS No:1507697-02-0
MF:C8H11F3O2
MW:196.166953325272
CID:6343602
PubChem ID:80486979
Update Time:2024-01-12

3-cyclobutyl-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclobutyl-4,4,4-trifluorobutanoic acid
    • EN300-1931396
    • AKOS019050858
    • 1507697-02-0
    • Inchi: 1S/C8H11F3O2/c9-8(10,11)6(4-7(12)13)5-2-1-3-5/h5-6H,1-4H2,(H,12,13)
    • InChI Key: OWFSMUOITBHJRT-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)O)C1CCC1)(F)F

Computed Properties

  • Exact Mass: 196.07111408g/mol
  • Monoisotopic Mass: 196.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

3-cyclobutyl-4,4,4-trifluorobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931396-1g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
1g
$1057.0 2023-09-17
Enamine
EN300-1931396-5g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
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$3065.0 2023-09-17
Enamine
EN300-1931396-10g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
10g
$4545.0 2023-09-17
Enamine
EN300-1931396-0.05g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
0.05g
$888.0 2023-09-17
Enamine
EN300-1931396-0.1g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
0.1g
$930.0 2023-09-17
Enamine
EN300-1931396-0.25g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
0.25g
$972.0 2023-09-17
Enamine
EN300-1931396-0.5g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
0.5g
$1014.0 2023-09-17
Enamine
EN300-1931396-1.0g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
1g
$1801.0 2023-06-01
Enamine
EN300-1931396-2.5g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
2.5g
$2071.0 2023-09-17
Enamine
EN300-1931396-5.0g
3-cyclobutyl-4,4,4-trifluorobutanoic acid
1507697-02-0
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$5221.0 2023-06-01

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